Cas no 500721-39-1 (Withanoside XI)
Withanoside XI structure
Product Name:Withanoside XI
CAS No:500721-39-1
MF:C34H52O11
MW:636.770092010498
CID:6767422
Update Time:2024-03-03
Withanoside XI Chemical and Physical Properties
Names and Identifiers
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- (+)-Withanoside XI
- Withanoside XI
-
- Inchi: 1S/C34H52O11/c1-16-11-26(45-30(41)20(16)14-35)34(4,42)24-8-7-21-19-6-5-17-12-18(43-31-29(40)28(39)27(38)23(15-36)44-31)13-25(37)33(17,3)22(19)9-10-32(21,24)2/h5,18-19,21-29,31,35-40,42H,6-15H2,1-4H3
- InChI Key: PPVGSQLWWLPFCH-UHFFFAOYSA-N
- SMILES: CC1CC(C(O)(C2C3(C)CCC4C5(C)C(O)CC(OC6OC(CO)C(O)C(O)C6O)CC5=CCC4C3CC2)C)OC(=O)C=1CO
Computed Properties
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 45
- XLogP3: 2.292
Withanoside XI Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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